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1-(4-Chloro-2-fluoro-6-

methoxyphenyl)ethanone

Cat. No.: B7979866

Get Quote

Executive Summary
Halogenated methoxy acetophenones represent a critical class of aromatic ketones in

medicinal chemistry, serving two distinct roles depending on the halogen's position.

-Halogenated derivatives (e.g., 2-bromo-4'-methoxyacetophenone) are highly reactive
electrophiles used as alkylating agents or covalent "warheads" in enzyme inhibition. Ring-
halogenated derivatives (e.g., 3'-chloro-4'-methoxyacetophenone) serve as stable, lipophilic
scaffolds for cross-coupling reactions (Suzuki-Miyaura, Heck) to construct complex
pharmaceutical architectures.

This guide provides a comparative physicochemical analysis, validated synthesis protocols,

and safety frameworks for researchers utilizing these compounds in drug discovery.

Part 1: Physicochemical Profiling
The introduction of a halogen atom alters the lipophilicity (LogP), melting point, and electronic

density of the acetophenone core. The position of the halogen is the primary determinant of
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chemical stability and reactivity.

Comparative Properties Table

Property
4'-

Methoxyacetopheno

ne (Parent)

2-Bromo-4'-

methoxyacetopheno

ne (

-Substituted)

3'-Chloro-4'-

methoxyacetopheno

ne (Ring-
Substituted)

CAS Number 100-06-1 2632-13-5 37612-52-5

Molecular Weight 150.18 g/mol 229.07 g/mol 184.62 g/mol

Physical State White crystalline solid
White to light brown

crystals

White to orange

crystalline powder

Melting Point 36–38 °C 69–71 °C 74–78 °C

Boiling Point 254 °C (760 mmHg) ~215 °C (Dec.) 148 °C (12 mmHg)

LogP (Calc) 1.74 2.45 2.38

Solubility
Ethanol, Ether,

Acetone

DMSO, Methanol,

DCM

Methanol, Ethyl

Acetate

Reactivity Class Nucleophilic (Ring)
Electrophilic

(Alkylating)

Stable / Cross-

Coupling Partner

Primary Hazard Irritant
Severe Lachrymator /

Corrosive
Irritant

Electronic Effects & Hammett Correlations
Methoxy Group (

): The electron-donating methoxy group at the para position increases electron density on
the carbonyl oxygen, making the carbonyl carbon less electrophilic but the ring more
susceptible to electrophilic aromatic substitution (EAS).

-Halogenation: The introduction of bromine at the

-position creates a strong dipole. The electron-withdrawing induction (
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) increases the acidity of the remaining

-protons and makes the methylene carbon highly susceptible to

attack by nucleophiles (e.g., cysteine thiols).

Ring Halogenation: A chlorine at the meta position (relative to acetyl) exerts an inductive

withdrawing effect (

), slightly deactivating the ring but providing a handle for palladium-catalyzed coupling
without interfering with the ketone functionality.

Part 2: Synthesis & Characterization Protocols
Workflow Visualization
The following diagram outlines the divergent synthesis pathways for

-functionalization versus ring-functionalization.

Reactivity Profile

4'-Methoxyacetophenone
(Parent Scaffold)
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NH4Cl / Oxone
or NCS

2-Bromo-4'-methoxyacetophenone
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Electrophilic Alpha-Sub Covalent Inhibition
(Cysteine Targeting)

3'-Chloro-4'-methoxyacetophenone
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Electrophilic Arom. Sub. Suzuki Coupling
(Biaryl Synthesis)

Click to download full resolution via product page

Caption: Divergent synthetic pathways for alpha-halogenation (red path) vs. ring-halogenation

(green path) yielding products with distinct reactivity profiles.

Protocol 1: Selective -Bromination (NBS Method)
Use this method to synthesize 2-bromo-4'-methoxyacetophenone with high purity, minimizing

poly-bromination.
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Reagents:

4'-Methoxyacetophenone (1.0 eq)

N-Bromosuccinimide (NBS) (1.05 eq)

p-Toluenesulfonic acid (p-TsOH) (0.1 eq)

Acetonitrile (ACN) (Solvent)

Procedure:

Dissolution: Dissolve 10 mmol of 4'-methoxyacetophenone in 50 mL of dry acetonitrile in a

round-bottom flask.

Catalyst Addition: Add p-TsOH (1 mmol) and stir at room temperature for 10 minutes to

activate the enol form.

Bromination: Add NBS (10.5 mmol) portion-wise over 30 minutes. Note: The reaction is

slightly exothermic.

Reflux: Heat the mixture to 60°C for 2–4 hours. Monitor via TLC (Hexane:EtOAc 4:1). The

product will appear as a less polar spot compared to the starting material.

Workup: Remove solvent under reduced pressure. Redissolve residue in DCM and wash

with water (2x) and brine (1x).

Purification: Recrystallize from ethanol to yield white needles.

Validation (NMR Markers):

H NMR (CDCl

): Look for the disappearance of the methyl singlet (

2.55) and the appearance of a methylene singlet (

4.40, 2H, -CH

Br). The methoxy signal remains at
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3.88.

Protocol 2: Ring Chlorination (Oxone Method)
Use this method to synthesize 3'-chloro-4'-methoxyacetophenone.

Reagents:

4'-Methoxyacetophenone (1.0 eq)

Ammonium Chloride (NH

Cl) (1.1 eq)

Oxone® (1.1 eq)

Methanol (MeOH)[1]

Procedure:

Setup: Dissolve 4'-methoxyacetophenone in MeOH.

Addition: Add NH

Cl followed by Oxone portion-wise.

Reaction: Stir at room temperature for 12 hours. The Oxone oxidizes chloride to an

electrophilic chlorine species (likely Cl

equivalent) which attacks the electron-rich ring ortho to the methoxy group.

Workup: Filter off insoluble salts. Concentrate the filtrate. Extract with EtOAc/Water.

Purification: Column chromatography (Silica, Hexane/EtOAc gradient).

Part 3: Biological Applications & Mechanism[3]
-Haloketones as Covalent Inhibitors
-Halogenated acetophenones are potent alkylating agents. In drug development, they are often
used as "warheads" to target non-catalytic cysteine residues in kinases or proteases.
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Mechanism of Action: The sulfur atom of a cysteine residue attacks the

-carbon, displacing the halogen (leaving group) and forming an irreversible thioether bond.

Enzyme-SH
(Nucleophile)

Transition State
[S...C...Br]‡

Attack on
Alpha-Carbon

2-Bromo-4'-methoxy-
acetophenone
(Electrophile)

Irreversible
Thioether Adduct

(Enzyme-S-CH2-CO-Ar)

-HBr

Click to download full resolution via product page

Caption: Mechanism of covalent enzyme inhibition via nucleophilic substitution (

) of the alpha-bromide by a cysteine thiol.

Part 4: Safety & Handling (Critical)[5]
Warning:

-Halogenated acetophenones (e.g., 2-bromo-4'-methoxyacetophenone) are structurally related
to chloroacetophenone (CN gas), a riot control agent.

Lachrymatory Hazard: These compounds are potent tear gas agents. Even trace amounts of

dust can cause severe eye and respiratory irritation.

Protocol:ALWAYS handle in a functioning fume hood.

PPE:[2] Double nitrile gloves, chemical splash goggles (not just safety glasses), and a lab

coat.

Decontamination:

Glassware contaminated with

-bromo ketones should be rinsed with a solution of sodium thiosulfate or dilute ammonia
before being removed from the hood. This nucleophilic wash destroys the alkylating
potential.
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Storage: Store ring-halogenated derivatives at room temperature. Store

-halogenated derivatives at 2–8°C, protected from light, to prevent polymerization or
degradation to HBr (which turns the solid brown).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [wap.guidechem.com]

2. 3 -Bromo-4 -methylacetophenone 97 40180-80-1 [sigmaaldrich.com]

To cite this document: BenchChem. [Physicochemical Properties and Synthetic Utility of
Halogenated Methoxy Acetophenones: A Technical Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b7979866/docs#physicochemical-
properties-and-synthetic-utility-of-halogenated-methoxy-acetophenones-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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